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Compound of Interest

Compound Name: Methyl 2-(aminosulfonyl)benzoate

Cat. No.: B1209806

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methyl 2-(aminosulfonyl)benzoate, a key chemical intermediate. The information is
presented to support research, synthesis, and drug development activities where this
compound is utilized.

Core Physical and Chemical Data

Methyl 2-(aminosulfonyl)benzoate is a benzoate ester and a sulfonamide.[1] It is recognized
as a metabolite of the herbicide metsulfuron-methyl.[1] The compound typically appears as a
white to off-white crystalline solid or powder at room temperature.[2][3]

Data Presentation: Summary of Physical Properties

The quantitative physical and chemical properties of Methyl 2-(aminosulfonyl)benzoate are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
IUPAC Name methyl 2-sulfamoylbenzoate [1]

CAS Number 57683-71-3 [4]
Molecular Formula CsHoaNO4S [1]
Molecular Weight 215.23 g/mol [1114]
Melting Point 126-128 °C [31[4]

White to almost white
Appearance _ _ [21[3]
crystalline powder/solid

Boiling Point Data not readily available
Solubility Data not readily available
SMILES COC(=0)clccceclS(N)(=0)=0 [1][4]

1S/C8HINO4S/c1-13-8(10)6-
InChl 4-2-3-5-7(6)14(9,11)12/h2- [1][4]
5H,1H3,(H2,9,11,12)

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties for Methyl 2-
(aminosulfonyl)benzoate are not extensively published. However, standard analytical
methods are applicable. Below are detailed methodologies for key physical property
measurements.

Melting Point Determination

The melting point of a solid compound is a critical indicator of its purity. For a closely related
compound, methyl 2-methoxy-5-aminosulfonyl benzoate, a WRS-1B digital melting point meter
was utilized for analysis.[5] A standard protocol using a similar digital apparatus is as follows:

o Sample Preparation: A small amount of the dry crystalline Methyl 2-
(aminosulfonyl)benzoate is finely powdered. This powder is then packed into a capillary
tube to a height of 2-3 mm.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-2-_aminosulfonyl_-_-methyl-ester
https://www.sigmaaldrich.com/US/en/product/aldrich/245232
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-2-_aminosulfonyl_-_-methyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-2-_aminosulfonyl_-_-methyl-ester
https://www.sigmaaldrich.com/US/en/product/aldrich/245232
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-2-aminosulfonyl-benzoate-properties-applications-sourcing-gt
https://www.sigmaaldrich.com/US/en/product/aldrich/245232
https://www.guidechem.com/encyclopedia/methyl-2-aminosulfonyl-benzoat-dic25150.html
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-2-aminosulfonyl-benzoate-properties-applications-sourcing-gt
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-2-_aminosulfonyl_-_-methyl-ester
https://www.sigmaaldrich.com/US/en/product/aldrich/245232
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoic-acid_-2-_aminosulfonyl_-_-methyl-ester
https://www.sigmaaldrich.com/US/en/product/aldrich/245232
https://www.benchchem.com/product/b1209806?utm_src=pdf-body
https://www.benchchem.com/product/b1209806?utm_src=pdf-body
https://www.researchgate.net/publication/326363696_Process_Optimization_of_Methyl_2-Methoxy-5-Aminosulfonyl_Benzoate
https://www.benchchem.com/product/b1209806?utm_src=pdf-body
https://www.benchchem.com/product/b1209806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Apparatus Setup: The capillary tube is placed into the heating block of a digital melting point
apparatus.

e Heating and Observation:
o Arapid heating ramp-up is initiated to quickly approach the expected melting range.

o Approximately 15-20 °C below the anticipated melting point (126-128 °C), the heating rate
is reduced to 1-2 °C per minute to ensure thermal equilibrium.

o The sample is observed through a magnifying lens.

o Data Recording: The temperature at which the first liquid drop appears is recorded as the
onset of melting. The temperature at which the entire solid mass has turned into a clear
liquid is recorded as the end of the melting range. A narrow melting range (e.g., <2 °C) is
indicative of high purity.

Boiling Point Determination (General Protocol)

As Methyl 2-(aminosulfonyl)benzoate is a solid at room temperature with a relatively high
melting point, its boiling point is expected to be significantly higher and may be accompanied
by decomposition. If determination is necessary, it would likely be performed under reduced
pressure (vacuum distillation).

o Apparatus: A microscale distillation apparatus is assembled.

e Procedure: A small sample of the compound is placed in the distillation flask. The system is
evacuated to a specific, low pressure. The sample is then heated, and the temperature at
which the liquid boils and its vapor condenses is recorded, along with the pressure.

o Correction: The boiling point is then reported at the specific pressure, or a nomograph can
be used to estimate the boiling point at atmospheric pressure.

Solubility Determination (General Protocol)

A qualitative and quantitative assessment of solubility in various solvents is crucial for
applications in synthesis and formulation.
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» Solvent Selection: A range of solvents from polar (e.g., water, ethanol) to non-polar (e.g.,
hexane, toluene) are selected.

e Qualitative Assessment: A small, measured amount of Methyl 2-(aminosulfonyl)benzoate
(e.g., 10 mg) is added to a test tube containing a small volume (e.g., 1 mL) of the solvent.
The mixture is agitated at a controlled temperature. Visual observation determines if the solid
dissolves completely, partially, or not at all.

o Quantitative Assessment (if required): A saturated solution is prepared by adding an excess
of the compound to a known volume of the solvent. The mixture is stirred at a constant
temperature until equilibrium is reached. The suspension is then filtered, and the
concentration of the solute in the clear filtrate is determined using an analytical technique
such as UV-Vis spectroscopy or HPLC.

Visualizations
Metabolic Pathway of Metsulfuron-methyl

Methyl 2-(aminosulfonyl)benzoate is a known environmental transformation product of the
herbicide Metsulfuron-methyl.[1] The primary metabolic pathway involves the cleavage of the
sulfonylurea bridge.

Metsulfuron-methyl

Sulfonylurea Sulfonylurea
Bridge Cleavage Bridge Cleavage
Methyl 2-(aminosulfonyl)benzoate 2-amino-4-methoxy-6-methyl-1,3,5-triazine

Click to download full resolution via product page

Caption: Metabolic degradation of Metsulfuron-methyl.
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Experimental Workflow for Purity Analysis

A standard workflow for the characterization and purity assessment of a synthesized batch of
Methyl 2-(aminosulfonyl)benzoate is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1209806#methyl-2-aminosulfonyl-benzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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